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Compound of Interest

Compound Name: 1,4-Dichlorobenzene

Cat. No.: B042874 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals on

the vapor pressure and sublimation of 1,4-Dichlorobenzene.

1,4-Dichlorobenzene (p-DCB), a crystalline solid at room temperature, is characterized by its

notable volatility and tendency to sublime.[1] This guide provides a comprehensive overview of

its vapor pressure and sublimation properties, crucial for applications ranging from its use as a

fumigant and deodorant to its role as a chemical intermediate.[1][2] Understanding these

physicochemical characteristics is essential for environmental modeling, industrial process

design, and safety assessments.

Core Properties of 1,4-Dichlorobenzene
1,4-Dichlorobenzene is a colorless to white crystalline solid with a distinct aromatic odor.[3] It

is combustible and readily sublimes at ambient temperatures.[1] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₆H₄Cl₂

Molecular Weight 147.002 g/mol

Melting Point 52.7 - 54 °C

Boiling Point 173 - 174.2 °C

Vapor Pressure 1.3 mmHg (173.3 Pa) at 20 °C

1.7 mmHg (226.7 Pa) at 25 °C

90 Pa at 25°C

Water Solubility 0.076 g/L at 25 °C

Log Octanol/Water Partition

Coefficient (Kow)
3.44 - 3.52

Vapor Pressure Data
The vapor pressure of a substance is the pressure exerted by its vapor when in thermodynamic

equilibrium with its condensed phase (solid or liquid) at a given temperature in a closed system.

For 1,4-Dichlorobenzene, a volatile solid, this property is critical in determining its rate of

sublimation and its distribution in the environment.

The relationship between vapor pressure and temperature is often described by the Clausius-

Clapeyron equation, which can be used to estimate the enthalpy of vaporization or sublimation.

Solid Phase Vapor Pressure of 1,4-Dichlorobenzene
The following table summarizes experimentally determined vapor pressure data for solid 1,4-
Dichlorobenzene at various temperatures.
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Temperature (K) Pressure (Pa) Reference

293.15 173.3

298.15 226.7

298.15 90

Note: Discrepancies in vapor pressure values at the same temperature may arise from different

experimental methods and conditions.

Sublimation Data
Sublimation is the phase transition of a substance directly from the solid to the gas phase,

without passing through the liquid phase. 1,4-Dichlorobenzene readily sublimes, a property

that underlies its use in mothballs and deodorizers. The enthalpy of sublimation (ΔHsub) is a

key thermodynamic parameter quantifying the energy required for this process.

Enthalpy of Sublimation of 1,4-Dichlorobenzene
The enthalpy of sublimation can be determined from the temperature dependence of the vapor

pressure using the Clausius-Clapeyron equation.

Enthalpy of Sublimation
(kJ/mol)

Temperature Range (K) Reference

63.2 ± 0.8 294 - 314

62.8 298.15

64.9 298.15

65.7 298.15

Note: The standard enthalpy of sublimation (ΔH°sub) refers to the enthalpy change under

standard conditions (typically 298.15 K and 1 bar).

Experimental Protocols
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The accurate determination of vapor pressure is fundamental for modeling the behavior of

chemicals. Several methods are employed to measure the vapor pressure of solids like 1,4-
Dichlorobenzene, each suited for different pressure ranges.

Knudsen Effusion Method
The Knudsen effusion method is a widely used technique for measuring the low vapor

pressures of solids. It is based on measuring the rate of mass loss of a substance effusing

through a small orifice in a cell (the Knudsen cell) into a vacuum. The vapor pressure is then

calculated from the rate of mass loss using the Knudsen equation. This method is suitable for

pressures below 100 Pa.

Experimental Workflow:

A small amount of the sample (e.g., 1-100 mg) is placed into a Knudsen cell with a precisely

known orifice area.

The cell is placed in a temperature-controlled chamber under high vacuum.

The temperature is stabilized, and the mass of the cell is continuously monitored using an

ultra-sensitive balance.

The rate of mass loss ( dm/dt ) due to sublimation is determined from the slope of the mass

versus time data.

The vapor pressure (P) is calculated using the Knudsen equation: P = ( dm/dt ) * √(2πRT/M)

/ A where R is the universal gas constant, T is the absolute temperature, M is the molar mass

of the substance, and A is the area of the orifice.
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Knudsen Effusion Method Workflow

Sample Preparation

Experiment

Data Analysis

Weigh Sample

Load into Knudsen Cell

Place Cell in Vacuum Chamber

Set and Stabilize Temperature
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Determine Rate of Mass Loss (dm/dt)

Calculate Vapor Pressure using Knudsen Equation

Vapor Pressure Data
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Knudsen Effusion Method Workflow
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Static Method
The static method directly measures the equilibrium vapor pressure of a substance in a closed

system. It is suitable for a higher pressure range, typically from 100 Pa up to atmospheric

pressure.

Experimental Workflow:

The sample is placed in a thermostated container connected to a pressure measuring

device.

The system is evacuated to remove any foreign gases.

The temperature of the sample is precisely controlled.

The system is allowed to reach thermodynamic equilibrium, where the rate of sublimation

equals the rate of condensation.

The pressure of the vapor in the container is then measured at this equilibrium.

Measurements are repeated at different temperatures to obtain the vapor pressure curve.
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Static Method Workflow

System Setup
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Data Collection
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Static Method Workflow

Logical Relationships in Phase Transition
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The sublimation of 1,4-Dichlorobenzene is governed by the thermodynamic relationship

between its solid and vapor phases. The equilibrium between these two phases is dependent

on temperature and pressure.

Phase Equilibrium of 1,4-Dichlorobenzene

Controlling Factors

Solid Phase
(Crystalline 1,4-Dichlorobenzene)

Vapor Phase
(Gaseous 1,4-Dichlorobenzene)

SublimationDeposition

Temperature Pressure Equilibrium is reached when the rate of sublimation equals the rate of deposition.
This equilibrium is temperature and pressure dependent.
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Phase Equilibrium of 1,4-Dichlorobenzene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042874#vapor-pressure-and-sublimation-of-1-4-
dichlorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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